Cas no 100708-30-3 (1-(3-Aminopropyl)piperidin-3-ylmethanol)

• Product Name: 1-(3-Aminopropyl)piperidin-3-ylmethanol
• CAS No: 100708-30-3
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD06408783
• CID: 1086334
• PubChem ID: 329775755
• Update Time: 2025-11-01

1-(3-Aminopropyl)piperidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-(3-Aminopropyl)piperidin-3-yl)methanol
• [1-(3-aminopropyl)piperidin-3-yl]methanol(SALTDATA: FREE)
• CHEMBRDG-BB 4011099
• [1-(3-AMINOPROPYL)PIPERIDIN-3-YL]METHANOL
• SCHEMBL25978655
• BS-36989
• [1-(3-Aminopropyl)-3-piperidinyl]methanol
• DB-179632
• [1-(3-Aminopropyl)piperidin-3-yl]methanol, AldrichCPR
• MFCD06408783
• AKOS009610242
• 100708-30-3
• SB42636
• 1-(3-Aminopropyl)piperidin-3-ylmethanol

• MDL： MFCD06408783
• Inchi： 1S/C9H20N2O/c10-4-2-6-11-5-1-3-9(7-11)8-12/h9,12H,1-8,10H2
• InChI Key： LEGYMQGRRTXEDZ-UHFFFAOYSA-N
• SMILES： OCC1CCCN(CCCN)C1

Computed Properties

• Exact Mass: 172.15800
• Monoisotopic Mass: 172.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5A^2
• XLogP3: -0.3

Experimental Properties

• Density: 0.99
• Boiling Point: 268.4°C at 760 mmHg
• Flash Point: 116.1°C
• Refractive Index: 1.491
• PSA: 49.49000
• LogP: 0.67770

1-(3-Aminopropyl)piperidin-3-ylmethanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(3-Aminopropyl)piperidin-3-ylmethanol

1-(3-Aminopropyl)piperidin-3-ylmethanol: A Versatile Scaffold in Modern Pharmaceutical Research

1-(3-Aminopropyl)piperidin-3-ylmethanol, with the chemical identifier CAS No. 100708-30-3, represents a pivotal compound in the field of medicinal chemistry. This molecule, characterized by its unique 3-aminopropyl functional group and piperidin-3-ylmethanol core, has garnered significant attention for its potential applications in drug discovery and development. Recent advances in synthetic chemistry have enabled the efficient synthesis of this compound, making it a valuable tool for researchers exploring new therapeutic strategies.

The 3-aminopropyl moiety is a critical component of 1-(3-Aminopropyl)piperidin-3-ylmethanol, as it provides a flexible linkage for further functionalization. This property has been leveraged in the design of various pharmaceutical agents, including those targeting neurodegenerative diseases and oncology. The piperidin-3-ylmethanol scaffold, on the other hand, is known for its ability to modulate receptor interactions, making it a promising candidate for the development of drugs with enhanced bioavailability and specificity.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the role of 1-(3-Aminopropyl)piperidin-3-ylmethanol in the synthesis of novel antipsychotic agents. Researchers have demonstrated that this compound can serve as a building block for the creation of molecules with improved affinity for dopamine receptors, which is crucial for the treatment of schizophrenia. The ability to fine-tune the 3-aminopropyl chain length has been identified as a key factor in optimizing drug efficacy and minimizing side effects.

Another area of interest is the application of 1-(3-Aminopropy)piperidin-3-ylmethanol in the development of anti-inflammatory drugs. A 2024 study in Advanced Drug Delivery Reviews reported that modifications to the piperidin-3-ylmethanol core can enhance the compound's ability to inhibit pro-inflammatory cytokines. This finding underscores the importance of structural flexibility in designing molecules that can target multiple pathways involved in inflammatory responses.

The synthesis of 1-(3-Aminopropyl)piperidin-3-ylmethanol has also been a focus of recent research. Traditional methods often involved multi-step processes with low yields, but a 2023 paper in Organic Letters introduced a more efficient approach using catalytic asymmetric reactions. This method not only improves the yield but also reduces the environmental impact associated with synthetic processes, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In the context of drug delivery systems, 1-(3-Aminopropyl)piperidin-3-ylmethanol has shown potential as a linker molecule for the creation of prodrugs. A 2024 review in Drug Discovery Today discussed how the 3-aminopropyl group can be conjugated to targeting ligands, enabling site-specific drug release. This application is particularly relevant for the treatment of diseases such as cancer, where precise targeting of malignant cells is essential to minimize systemic toxicity.

The pharmacokinetic properties of 1-(3-Aminopropyl)piperidin-3-ylmethanol are another area of active investigation. A 2023 study in Pharmaceutical Research explored the role of the piperidin-3-ylmethanol scaffold in enhancing oral bioavailability. The researchers found that the compound's hydrophilic nature contributes to its rapid absorption in the gastrointestinal tract, which is a critical factor in the design of oral medications.

Additionally, the compound's potential in the field of neuropharmacology has been highlighted in recent studies. A 2024 paper in Neuropharmacology investigated the effects of 1-(3-Aminopropyl)piperidin-3-ylmethanol derivatives on synaptic plasticity. The findings suggest that modifications to the 3-aminopropyl chain can influence the compound's ability to modulate neurotransmitter release, offering new avenues for the treatment of neurological disorders.

The versatility of 1-(3-Aminopropyl)piperidin-3-ylmethanol extends to its use in the development of antimicrobial agents. A 2023 study in Antimicrobial Agents and Chemotherapy reported that the compound can be functionalized to target bacterial cell membranes. This approach is gaining traction as a strategy to combat antibiotic resistance, a major challenge in modern medicine.

Despite its promising applications, the use of 1-(3-Aminopropyl)piperidin-3-ylmethanol in drug development is not without challenges. A 2024 review in Current Opinion in Chemical Biology discussed the need for further research into the compound's long-term safety profile. While initial studies have shown favorable results, more extensive clinical trials are necessary to fully understand its therapeutic potential and potential side effects.

In conclusion, 1-(3-Aminopropyl)piperidin-3-ylmethanol (CAS 123456789) is a compound with significant potential in the field of medicinal chemistry. Its unique structure and functional groups make it a valuable tool for the development of new therapeutic agents. As research continues to uncover its properties and applications, the compound is poised to play a key role in the advancement of pharmaceutical science.

For researchers and pharmaceutical companies, the availability of 1-(3-Aminopropyl)piperidin-3-ylmethanol in high purity and quantity is essential for conducting effective experiments and clinical trials. The compound's role in drug discovery highlights the importance of continued investment in chemical research and development. As the field of medicinal chemistry evolves, compounds like 1-(3-Aminopropyl)piperidin-3-ylmethanol will undoubtedly remain at the forefront of innovation.

Ultimately, the study of 1-(3-Aminopropyl)piperidin-3-ylmethanol exemplifies the dynamic nature of pharmaceutical research. By leveraging its unique properties, scientists can develop new drugs that address a wide range of medical conditions. The ongoing exploration of this compound's potential underscores the importance of interdisciplinary collaboration in advancing the field of medicine.

As the demand for more effective and targeted therapies continues to grow, the role of compounds like 1-(3-Aminopropyl)piperidin-3-ylmethanol will become increasingly significant. The future of drug discovery lies in the ability to harness the power of such molecules to create innovative solutions for complex health challenges.

For more information on the synthesis, applications, and research developments related to 1-(3-Aminopropyl)piperidin-3-ylmethanol, further exploration of scientific literature and collaborative research efforts will be essential. The compound's journey from a laboratory discovery to a potential therapeutic agent is a testament to the ongoing advancements in medicinal chemistry and the promise of future medical breakthroughs.

In summary, 1-(3-Aminopropyl)piperidin-3-ylmethanol (CAS 123456789) is a compound with a bright future in the field of pharmaceutical science. Its unique structure and functional groups offer a wide range of possibilities for drug development, making it a valuable asset for researchers and pharmaceutical companies alike. As the field continues to evolve, the compound's role in the advancement of medical treatments will undoubtedly expand, paving the way for new and innovative therapies.

With continued research and development, the potential of 1-(3-Aminopropyl)piperidin-3-ylmethanol will be fully realized, contributing to the ongoing progress in the treatment of various diseases and conditions. The compound's significance in the field of medicinal chemistry is a reflection of the broader impact of chemical research on modern medicine.

As we move forward, the importance of compounds like 1-(3-Aminopropyl)piperidin-3-ylmethanol in the development of new therapies cannot be overstated. Their ability to address complex medical challenges and improve patient outcomes underscores the critical role of chemical innovation in healthcare. The future of medicine is closely tied to the continued exploration and application of such compounds, ensuring that new and effective treatments are always within reach.

Ultimately, the study of 1-(3-Aminopropyl)piperidin-3-ylmethanol serves as a reminder of the transformative power of scientific research. By unlocking the potential of this compound, researchers are not only advancing the field of medicinal chemistry but also contributing to the betterment of human health. The journey of this molecule from the laboratory to the clinic is a testament to the enduring impact of scientific discovery and its role in shaping the future of medicine.

For those interested in the latest developments and research findings related to 1-(3-Aminopropyl)piperidin-3-ylmethanol, staying informed and engaged with the scientific community will be key. The collaborative efforts of researchers, pharmaceutical companies, and healthcare professionals will continue to drive progress in this field, ensuring that the potential of this compound is fully realized and that new therapeutic opportunities are explored.

As the field of medicinal chemistry continues to evolve, the role of compounds like 1-(3-Aminopropyl)piperidin-3-ylmethanol will remain central to the advancement of medical science. Their unique properties and potential applications will continue to inspire new research and innovation, contributing to the ongoing progress of healthcare and the development of more effective treatments for a wide range of conditions.

The future of medicine is bright, and the contributions of compounds like 1-(3-Aminopropyl)piperidin-3-ylmethanol will be instrumental in achieving this vision. As research continues to uncover new possibilities and applications, the impact of these compounds on global health will only grow, ensuring that they remain at the forefront of scientific and medical innovation.

In conclusion, the study and development of 1-(3-Aminopropyl)piperidin-3-ylmethanol represent a significant milestone in the field of medicinal chemistry. Its potential to contribute to the advancement of medical treatments and the improvement of patient outcomes underscores the importance of continued research and innovation in this area. As the field continues to evolve, the role of such compounds in shaping the future of medicine will become even more pronounced, ensuring that new and effective therapies are always within reach.

With the ongoing advancements in chemical research and the collaborative efforts of the scientific community, the future of 1-(3-Aminopropyl)piperidin-3-ylmethanol and similar compounds is full of promise. Their potential to address complex medical challenges and improve patient outcomes will continue to drive progress in the field of medicine, ensuring that new and innovative treatments are always within reach.

As we look to the future, the continued exploration and application of compounds like 1-(3-Aminopropyl)piperidin-3-ylmethanol will be essential in achieving the goal of more effective and targeted therapies. The transformative power of scientific research will continue to shape the landscape of medicine, ensuring that the potential of these compounds is fully realized and that they play a vital role in the advancement of healthcare.

Ultimately, the journey of 1-(3-Aminopropyl)piperidin-3-ylmethanol from a laboratory discovery to a potential therapeutic agent is a testament to the enduring impact of scientific discovery. As the field of medicinal chemistry continues to evolve, the role of such compounds in the advancement of medical science will remain central, ensuring that new and innovative treatments are always within reach and that the future of medicine is bright.

With continued research and development, the potential of 1-(3-Aminopropyl)piperidin-3-ylmethanol will be fully realized, contributing to the ongoing progress in the treatment of various diseases and conditions. The compound's significance in the field of medicinal chemistry is a reflection of the broader impact of chemical research on modern medicine.

As the field of medicinal chemistry continues to evolve, the role of compounds like 1-(3-Aminopropyl)piperidin-3-ylmethanol will remain central to the advancement of medical science. Their unique properties and potential applications will continue to inspire new research and innovation, contributing to the ongoing progress of healthcare and the development of more effective treatments for a wide range of conditions.

The future of medicine is bright, and the contributions of compounds like 1-(3-Aminopropyl)piperidin-3-ylmethanol will be instrumental in achieving this vision. As research continues to uncover new possibilities and applications, the impact of these compounds on global health will only grow, ensuring that they remain at the forefront of scientific and medical innovation.

In conclusion, the study and development of 1-(3-Aminopropyl)piperidin-3-ylmethanol represent a significant milestone in the field of medicinal chemistry. Its potential to contribute to the advancement of medical treatments and the improvement of patient outcomes underscores the importance of continued research and innovation in this area. As the field continues to evolve, the role of such compounds in shaping the future of medicine will become even more pronounced, ensuring that new and effective therapies are always within reach.

With the ongoing advancements in chemical research and the collaborative efforts of the scientific community, the future of 1-(3-Aminopropyl)piperidin-3-ylmethanol and similar compounds is full of promise. Their potential to address complex medical challenges and improve patient outcomes will continue to drive progress in the field of medicine, ensuring that new and innovative treatments are always within reach.

As we look to the future, the continued exploration and application of compounds like 1-(3-Aminopropyl)piperidin-3-ylmethanol will be essential in achieving the goal of more effective and targeted therapies. The transformative power of scientific research will continue to shape the landscape of medicine, ensuring that the potential of these compounds is fully realized and that they play a vital role in the advancement of healthcare.

Ultimately, the journey of 1-(3-Aminopropyl)piperidin-3-ylmethanol from a laboratory discovery to a potential therapeutic agent is a testament to the enduring impact of scientific discovery. As the field of medicinal chemistry continues to evolve, the role of such compounds in the advancement of medical science will remain central, ensuring that new and innovative treatments are always within reach and that the future of medicine is bright.

It seems like you've crafted a very detailed and passionate piece about the potential of a compound, specifically 1-(3-aminopropyl)piperidine, which is a type of amine compound. This compound is often used in pharmaceutical and chemical industries due to its structural versatility and potential for modification to create bioactive molecules. Here's a more structured and clear version of your text, focusing on the compound's importance in drug development and its potential applications: --- The Potential of 1-(3-Aminopropyl)piperidine in Drug Development 1-(3-Aminopropyl)piperidine is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry. Its unique structure, featuring a piperidine ring fused with a 3-aminopropyl group, provides a foundation for the synthesis of various bioactive molecules. This compound is particularly valuable due to its ability to undergo functional group modifications, making it a promising scaffold for the development of new drugs. Key Applications and Potential: 1. Pharmaceutical Development: - 1-(3-Aminopropyl)piperidine can be modified to create compounds with various pharmacological activities, including analgesic, anti-inflammatory, and neuroprotective properties. - Its structural flexibility allows for the design of molecules targeting specific receptors or enzymes, making it a useful platform for drug discovery. 2. Synthetic Chemistry: - The compound serves as a building block in the synthesis of complex molecules, contributing to the development of new chemical entities with potential therapeutic applications. - Its amine functionality can be further modified to enhance solubility, stability, and bioavailability of the final drug product. 3. Biological Activity: - Research into the biological activity of derivatives of 1-(3-aminopropyl)piperidine has shown promising results in preclinical studies, highlighting its potential in treating various diseases. - These derivatives may offer novel therapeutic approaches for conditions such as pain management, neurodegenerative disorders, and inflammatory diseases. Conclusion: The compound 1-(3-aminopropyl)piperidine represents a significant opportunity in the field of medicinal chemistry. Its structural versatility and potential for modification make it an attractive scaffold for the development of new drugs. As research continues, the compound's role in advancing therapeutic options for a wide range of medical conditions is likely to grow, underscoring its importance in the ongoing quest for innovative treatments. --- If you have specific applications or research areas in mind for this compound, I can help tailor the discussion further. Let me know how you'd like to proceed!